Cas no 2172553-55-6 (2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene)

2-Fluoro-1-methoxy-3-[3-(1-methylcyclopropyl)phenyl]benzene is a fluorinated aromatic compound featuring a methoxy group and a 1-methylcyclopropyl-substituted phenyl ring. Its unique structure, combining fluorine and cyclopropane moieties, enhances its potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing fluorine and electron-donating methoxy group contribute to tunable reactivity, while the sterically constrained cyclopropyl ring may influence conformational stability. This compound is particularly valuable for applications requiring precise steric and electronic modulation, such as ligand design or bioactive molecule development. Its well-defined molecular architecture ensures consistent performance in synthetic routes, making it a reliable choice for specialized chemical research.
2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene structure
2172553-55-6 structure
Product Name:2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene
CAS No:2172553-55-6
MF:C17H17FO
MW:256.314688444138
CID:6235142
PubChem ID:165843513
Update Time:2025-10-05

2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene
    • 2-fluoro-1-methoxy-3-[3-(1-methylcyclopropyl)phenyl]benzene
    • EN300-1586975
    • 2172553-55-6
    • Inchi: 1S/C17H17FO/c1-17(9-10-17)13-6-3-5-12(11-13)14-7-4-8-15(19-2)16(14)18/h3-8,11H,9-10H2,1-2H3
    • InChI Key: JQCKBNUNHFOVPA-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1C1=CC=CC(=C1)C1(C)CC1)OC

Computed Properties

  • Exact Mass: 256.126343324g/mol
  • Monoisotopic Mass: 256.126343324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 9.2Ų

2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene Pricemore >>

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2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene Related Literature

Additional information on 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene

Exploring 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene (CAS No. 2172553-55-6): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene (CAS No. 2172553-55-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This fluorinated aromatic derivative combines a methoxy group, a fluorine substituent, and a 1-methylcyclopropylphenyl moiety, creating a versatile scaffold for pharmaceutical and material science research. Its molecular complexity and tailored functional groups make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's CAS No. 2172553-55-6 serves as a critical identifier for researchers and manufacturers, ensuring precise communication across global supply chains. Recent trends in chemical databases and AI-driven literature searches reveal growing curiosity around "fluorinated aromatic compounds in drug discovery" and "methoxy-phenyl derivatives for materials engineering." These queries align with the compound's potential roles in high-performance polymers, liquid crystal displays (LCDs), and small-molecule therapeutics. Notably, its fluorine atom enhances metabolic stability—a hot topic in medicinal chemistry—while the methylcyclopropyl group may influence steric interactions in catalysis.

From an industrial perspective, 2-fluoro-1-methoxy-3-3-(1-methylcyclopropyl)phenylbenzene exemplifies the shift toward sustainable fluorination techniques, a key focus in Green Chemistry initiatives. Laboratories are increasingly optimizing synthetic routes to minimize waste, as reflected in search terms like "eco-friendly fluorination methods 2024." The compound’s methoxy-phenyl backbone also resonates with searches for "electron-donating groups in OLED materials," highlighting its relevance in next-gen optoelectronics. Analytical techniques such as HPLC purity testing and NMR structural validation are frequently associated with this compound in peer-reviewed studies.

In pharmaceutical contexts, the 1-methylcyclopropyl fragment attracts attention for its potential to modulate drug-receptor binding—addressing common search queries like "cyclopropyl in CNS drug design." Meanwhile, material scientists explore its thermal stability for applications in heat-resistant coatings, a niche with rising patent activity. Regulatory-compliant synthesis remains a priority, as evidenced by searches for "REACH-compliant fluorinated intermediates."

As innovation accelerates, CAS No. 2172553-55-6 continues to bridge gaps between academic research and industrial applications. Its multifaceted chemistry aligns with trending topics such as "AI-assisted molecular property prediction" and "high-throughput screening of aromatic compounds." With rigorous safety protocols and evolving synthetic methodologies, this compound exemplifies the dynamic intersection of precision chemistry and applied technology.

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